Cas no 2021235-95-8 (7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde)

• Product Name: 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde
• CAS No: 2021235-95-8
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD31696666
• CID: 4633717
• Update Time: 2025-05-19

7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde
• SB21575
• P18773

• MDL： MFCD31696666
• Inchi： 1S/C8H5ClN2O/c9-6-1-7-3-10-5-11(7)8(2-6)4-12/h1-5H
• InChI Key： FJXHSIZXJIQTLW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)N2C=NC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 2.3
• Topological Polar Surface Area: 34.4

Additional information on 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde

Introduction to 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde (CAS No. 2021235-95-8)

7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2021235-95-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a scaffold that has been widely explored for its potential in drug discovery due to its favorable pharmacokinetic properties and diverse biological activities.

The structural motif of 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde consists of a fused imidazole ring and a pyridine ring, with a chloro substituent at the 7-position and an aldehyde group at the 5-position. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis and a promising candidate for further derivatization to develop novel bioactive molecules.

In recent years, there has been growing interest in imidazopyridines as pharmacophores due to their demonstrated efficacy in various therapeutic areas. The aldehyde functionality in 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. These derivatives have shown promise in preclinical studies as inhibitors of key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde is its potential as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing analogs of 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde, researchers have been able to develop compounds that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. For instance, studies have shown that derivatives of this scaffold can target tyrosine kinases, which are overexpressed in many tumor types.

The chloro substituent at the 7-position of 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde is particularly noteworthy, as it can influence both the electronic properties and the metabolic stability of the molecule. The chlorine atom can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it can serve as a handle for further functionalization through nucleophilic substitution reactions, allowing for the introduction of diverse side chains that modulate biological activity.

Recent advances in computational chemistry have also facilitated the rational design of new derivatives based on 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde. Molecular modeling techniques have been employed to predict binding modes and optimize interactions with biological targets. These computational approaches have helped identify lead compounds with improved potency and selectivity, reducing off-target effects and minimizing toxicity.

In addition to its applications in oncology, 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde has shown potential in other therapeutic areas. For example, researchers have explored its derivatives as antiviral agents, leveraging their ability to interfere with viral replication cycles. The aldehyde group provides a site for covalent bonding with viral proteins or nucleic acids, disrupting essential viral processes.

The synthesis of 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde itself is an interesting challenge from a synthetic chemistry perspective. While there are several reported methods for constructing the imidazopyridine core, each approach has its own advantages and limitations. Researchers have employed various strategies, including cyclocondensation reactions and metal-catalyzed cross-coupling reactions, to achieve high yields and purity. The introduction of the chloro substituent and the aldehyde group typically involves selective functionalization techniques such as halogenation and oxidation reactions.

The growing body of literature on 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde underscores its significance as a pharmacological tool. Preclinical studies have demonstrated that certain derivatives exhibit promising biological activity without significant adverse effects. These findings have laid the groundwork for further investigation into clinical applications.

As research continues to evolve, it is expected that new methodologies will be developed for the synthesis and modification of 7-Chloroimidazo[1,5-a]pyridine-5-carbaldehyde derivatives. Advances in synthetic chemistry and biotechnology will undoubtedly expand the therapeutic potential of this scaffold beyond current expectations.